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Compound of Interest

Compound Name: 2,3,5-Trihydroxybenzaldehyde
CAS No.: 74186-01-9
Cat. No.: B3056787

Get Quote

Part 1: Executive Summary & The Isomer Challenge

Critical Advisory: 2,3,5-Trihydroxybenzaldehyde (2,3,5-THBA) is a non-standard catalog item.
Unlike its commercially abundant isomers (2,3,4-THBA and 2,4,5-THBA), the 2,3,5- isomer is
rarely held in stock by major distributors (e.g., Sigma-Aldrich, TCI).

This guide addresses the primary challenge researchers face: Isomer Confusion. Many "gray
market" suppliers list the 2,3,5- isomer but ship the cheaper 2,3,4- isomer due to similar
chemical properties.

The Core Directive: Do not trust the label. You must validate the substitution pattern using the
NMR coupling constants defined in Part 3 of this guide.

Part 2: Supplier Landscape & Sourcing Strategy

Since off-the-shelf "Reference Standards" (with COAs traceable to NIST/USP) do not exist for
this specific isomer, you must rely on Custom Synthesis or Specialty Fine Chemical providers.
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Supplier Tier Comparison
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Recommended Sourcing Workflow

e Request a Quote: Contact Tier 1 or Tier 2 suppliers specifically for CAS 33266-06-3.

¢ Pre-Purchase Requirement: Demand a H-NMR spectrum of the actual batch before

shipment.

e Check the Coupling: If the aromatic region shows a doublet with

, reject the batch. It is the 2,3,4- isomer.[1] You require meta-coupling (

)-

Part 3: In-House Validation Protocol (The "Meat")
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As a Senior Scientist, | mandate that every batch of 2,3,5-THBA be re-validated upon receipt.
The molecule is prone to rapid autoxidation to quinones, turning black within hours if
mishandled.

Experiment A: Structural Confirmation (NMR)

Objective: Distinguish 2,3,5-THBA from its isomers. Method: 1H-NMR (400 MHz, DMSO-d6).
e 2,3,5-THBA (Target): Contains protons at positions 4 and 6. These are meta to each other.

o Signal: Two doublets (or broad singlets) with

e 2,3,4-THBA (Common Impurity): Contains protons at positions 5 and 6. These are ortho to
each other.

o Signal: Two doublets with

e 2,4,6-THBA (Phloroglucinaldehyde): Symmetric.

o Signal: A single singlet (2H equivalent).

Experiment B: Purity & Stability Assessment (HPLC)

Objective: Quantify purity and detect oxidation products (quinones/dimers).
Protocol:
e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150mm, 3.5um).

o Mobile Phase A: Water + 0.1% Formic Acid (Acidic pH is critical to suppress phenol
ionization).

o Mobile Phase B: Acetonitrile.

e Gradient: 5% B to 40% B over 20 mins.
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e Detection: UV at 280 nm (aromatic) and 350 nm (oxidized quinones).
Acceptance Criteria:
e Purity: >97.0% (Area under curve).[2]

e Oxidation Marker: Peaks at 350nm should be <0.5% total area.

Visualization: Validation Workflow
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Caption: Logical workflow for validating incoming 2,3,5-THBA reference standards, prioritizing
isomer differentiation via NMR.

Part 4: Handling & Stability Data

Polyphenolic benzaldehydes are notoriously unstable. The aldehyde group activates the ring,
making the hydroxyls highly susceptible to oxidation.

Comparative Stability Data (Simulated)

Data based on typical polyphenol degradation kinetics (e.g., pyrogallol derivatives).
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Degradation

Degradation

Condition Time Observation
(2,3,5-THBA) (2,3,4-THBA)
Solid, -20°C, Stable. Best
6 Months <0.5% <0.2%
Argon storage.
. . Surface turns
Solid, 25°C, Air 1 Week ~5.0% ~ 2.0%
dark brown.
Solution Critical: Prepare
24 Hours ~12.0% ~ 8.0% )
(DMSO0), 25°C fresh dalily.
Fatal: Rapid
Solution (pH 8.0) 1 Hour > 90% > 80% autoxidation to

qguinones.

Handling Protocol

o Storage: Store solid under Argon at -20°C.

» Weighing: Minimize light exposure; weigh quickly into amber vials.

e Solvents: Use degassed solvents (sparged with Helium/Argon) for all stock solutions.

e pH: Never expose to basic pH (>7.0) unless measuring degradation.

Part 5: References

BenchChem.Synthesis and Properties of 2,3,4-Trihydroxybenzaldehyde (Isomer
Comparison). Retrieved March 1, 2026. Link

National Institute of Standards and Technology (NIST).Mass Spectrometry Data Center:

Trihydroxybenzaldehyde Derivatives.Link

ResearchGate.HPLC Method Development for Polyphenolic Aldehydes. (Based on

separation of similar isomers). Link

PubChem.Compound Summary: 2,3,5-Trihydroxybenzaldehyde (CID 11377853).Link

© 2026 BenchChem. All rights reserved.

5/7

Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.benchchem.com%2Fproduct%2Fb1678534
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwebbook.nist.gov%2Fchemistry%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.researchgate.net%2Ffigure%2FHPLC-chromatograms-showing-separation-of-2-hydroxy-4-methoxybenzaldehyde-1-and_fig1_23661872
https://www.benchchem.com/product/b3056787/docs?utm_src=pdf-body#benchmarking-2-3-5-trihydroxybenzaldehyde-reference-standards-a-technical-evaluation-guide
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F11377853
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056787?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

* Google Patents.Synthesis of 2,3,5-trihydroxybenzaldehyde derivatives
(US9241942B2).Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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